Cas no 75279-53-7 (2-(4-chloro-2-fluorophenyl)acetonitrile)

• Product Name: 2-(4-chloro-2-fluorophenyl)acetonitrile
• CAS No: 75279-53-7
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD01312758
• CID: 59676
• PubChem ID: 2736569
• Update Time: 2025-10-30

2-(4-chloro-2-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-fluorophenyl)acetonitrile
• 4-Chloro-2-fluorophenylacetonitrile
• (4-chloro-2-fluoro-phenyl)acetonitrile
• 4-Chloro-2-fluorobenzeneacetonitrile
• C8H5ClFN
• 4-Chloro-2-fluorobenzyl cyanide
• 2-Fluoro-4-chlorobenzyl cyanide
• Benzeneacetonitrile, 4-chloro-2-fluoro-
• (4-chloro-2-fluoro-phenyl)-acetonitrile
• 2-(4-chloro-2-fluorophenyl)ethanenitrile
• PubChem4296
• KSC494E1B
• 4-chloro-2-fluoro-benzyl cyanide
• RTQOANCZEAIDEZ
• SY021882
• SCHEMBL444029
• AC-1175
• 4-chloro-2-fluoro-phenylacetonitrile
• J-505933
• (4-chloro-2-fluorophenyl)acetonitrile
• 2-(4-Cloro-2-fluorophenyl)acetonitrile
• 2-(2-fluoro-4-chlorophenyl) acetonitrile
• AM61636
• NS00003855
• Z1201620925
• AKOS006229605
• EC 642-783-7
• 75279-53-7
• MFCD01312758
• A9597
• 2-fluoro-4-chlorobenzylcyanide
• 2-(2-Fluoro-4-chlorophenyl)acetonitrile
• 4-chloro-2-fluorophenyl acetonitrile
• PS-8713
• DTXSID40371448
• 2-(4-chloro-2-luorophenyl)acetonitrile
• CS-0015955
• FT-0608600
• RTQOANCZEAIDEZ-UHFFFAOYSA-N
• CHEBI:194655
• XX6QFR93JR
• EN300-342391
• DB-030539
• 2-(4-chloro-2-fluorophenyl)acetonitrile

• MDL： MFCD01312758
• Inchi： 1S/C8H5ClFN/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• InChI Key： RTQOANCZEAIDEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=C(C=1)F

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: No data available
• Density: 1.286
• Melting Point: 37-41℃
• Boiling Point: 133-137 ºC (15 mmHg)
• Flash Point: 103.7±23.2 °C
• Refractive Index: 1.528
• PSA: 23.79000
• LogP: 2.54518

2-(4-chloro-2-fluorophenyl)acetonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H311,H302,H332,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD22496)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-chloro-2-fluorophenyl)acetonitrile

Comprehensive Guide to 2-(4-chloro-2-fluorophenyl)acetonitrile (CAS No. 75279-53-7): Properties, Applications, and Industry Insights

2-(4-chloro-2-fluorophenyl)acetonitrile (CAS 75279-53-7) is a versatile fluorinated aromatic nitrile compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. This halogen-substituted phenylacetonitrile derivative has gained significant attention due to its unique molecular structure featuring both chloro and fluoro functional groups, which contribute to its reactivity and application potential.

The compound's molecular formula C8H5ClFN and molecular weight 169.58 g/mol make it particularly valuable for cross-coupling reactions in modern synthetic chemistry. Recent studies highlight its role as a key building block for heterocyclic compounds, with growing interest from researchers exploring sustainable synthesis methods and green chemistry applications. The presence of both electron-withdrawing groups (chloro and fluoro) on the aromatic ring creates distinctive electronic properties that facilitate various nucleophilic substitution reactions.

In pharmaceutical applications, 2-(4-chloro-2-fluorophenyl)acetonitrile serves as a precursor for several biologically active molecules. Its structural features are particularly relevant to the development of central nervous system (CNS) targeted compounds and metabolic modulators. The compound's stability under various conditions makes it suitable for multi-step synthetic routes, addressing the growing demand for complex molecular architectures in drug discovery programs.

The agrochemical industry utilizes this compound in the synthesis of crop protection agents, where its halogenated aromatic system contributes to enhanced biological activity. Recent patent literature reveals innovative applications in pest control formulations and plant growth regulators, aligning with global trends toward precision agriculture and reduced environmental impact solutions. Researchers are particularly interested in its potential for creating next-generation fungicides with improved selectivity profiles.

From a technical perspective, 75279-53-7 typically appears as a white to pale yellow crystalline powder with characteristic physical properties including a melting point range of 45-50°C and boiling point around 250°C. These properties, combined with its moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane, make it practical for various laboratory and industrial processes. Analytical methods for quality control typically employ HPLC, GC-MS, and NMR spectroscopy techniques.

The synthesis of 2-(4-chloro-2-fluorophenyl)acetonitrile typically involves halogenation reactions of precursor molecules or cyanation processes of appropriate aryl halides. Current research focuses on optimizing these synthetic routes for better atom economy and energy efficiency, responding to the chemical industry's emphasis on sustainable manufacturing practices. Recent publications have explored catalytic methods and continuous flow chemistry approaches to improve the production process.

Storage and handling recommendations for this compound emphasize protection from moisture and direct sunlight, with ideal storage conditions in cool, dry environments. Proper ventilation should be maintained during handling, following standard laboratory safety protocols. The compound's stability profile has been extensively studied, showing excellent compatibility with various reaction conditions while maintaining structural integrity.

Market trends indicate growing demand for fluorinated building blocks like 75279-53-7, driven by expanding applications in life sciences and material chemistry. Industry analysts project particular growth in its use for electronic materials and liquid crystal formulations, where its unique electronic properties offer advantages. The compound's role in developing advanced functional materials continues to attract research interest from both academic and industrial sectors.

Quality specifications for commercial 2-(4-chloro-2-fluorophenyl)acetonitrile typically require >98% purity by HPLC analysis, with strict control of impurity profiles. Leading manufacturers employ sophisticated purification techniques including recrystallization and chromatographic methods to meet these standards. The development of analytical reference standards for this compound has facilitated its adoption in regulated applications requiring stringent quality control.

Emerging research directions explore the compound's potential in metal-organic frameworks (MOFs) and coordination chemistry, where its bidentate ligand capability shows promise. Additional investigations focus on its utility in photocatalysis and electrochemical applications, capitalizing on the electron-deficient aromatic system. These diverse applications position CAS 75279-53-7 as a compound of continuing scientific and industrial importance in multiple cutting-edge technology sectors.